Cas no 130696-54-7 (L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, diethyl ester)

• Product Name: L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, diethyl ester
• CAS No: 130696-54-7
• MF: C₁₄H₂₅NO₆
• MW: 303.351404905319
• MDL: MFCD28359744
• CID: 1226576
• PubChem ID: 14420344
• Update Time: 2025-10-31

L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, diethyl ester
• 1,5-diethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}pentanedioate
• (S)-2-tert-butoxycarbonylamino-pentanedioic acid diethyl ester
• DWSHOWFVTUDCCM-JTQLQIEISA-N
• Diethyl (S)-2-(Boc-amino)pentanedioate
• MFCD28359744
• diethyl N-(tert-butoxycarbonyl)-L-glutamate
• (S)-Diethyl 2-(tert-butoxycarbonylamino)pentanedioate
• W11818
• CS-0047108
• (S)-Diethyl 2-(t-butoxycarbonylamino)pentanedioate (Boc-L-Glu(OEt)-OEt)
• 130696-54-7
• diethyl (tert-Butoxycarbonyl)-L-glutamate
• AKOS030627844
• (S)-Diethyl2-(tert-butoxycarbonylamino)pentanedioate
• AS-71924
• SCHEMBL2721298
• diethyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanedioate

• MDL： MFCD28359744
• Inchi： 1S/C14H25NO6/c1-6-19-11(16)9-8-10(12(17)20-7-2)15-13(18)21-14(3,4)5/h10H,6-9H2,1-5H3,(H,15,18)/t10-/m0/s1
• InChI Key： DWSHOWFVTUDCCM-JTQLQIEISA-N
• SMILES： O(C(N[C@H](C(=O)OCC)CCC(=O)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 303.16818752g/mol
• Monoisotopic Mass: 303.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 90.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, diethyl ester

L-Glutamic Acid, N-[(1,1-Dimethylethoxy)Carbonyl]-, Diethyl Ester: A Comprehensive Overview

The compound with CAS No. 130696-54-7, commonly referred to as L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, diethyl ester, is a significant molecule in the field of organic chemistry and biochemistry. This compound is a derivative of L-glutamic acid, a naturally occurring amino acid that plays a critical role in various biological processes. The N-[(1,1-dimethylethoxy)carbonyl] group and the diethyl ester modifications introduce unique chemical properties that make this compound valuable for research and industrial applications.

Recent studies have highlighted the potential of this compound in drug delivery systems and as a precursor for synthesizing bioactive molecules. The N-[(1,1-dimethylethoxy)carbonyl] group acts as a protecting group for the amino functionality of glutamic acid, which is essential in peptide synthesis and other chemical reactions requiring controlled reactivity. The diethyl ester modification further enhances the stability and solubility of the molecule, making it suitable for various synthetic pathways.

One of the most promising applications of L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, diethyl ester is in the development of biodegradable polymers for biomedical uses. Researchers have explored its ability to form polyesters with desirable mechanical and biocompatible properties. These polymers have shown potential in tissue engineering and controlled drug release systems due to their ability to degrade into non-toxic byproducts.

In addition to its polymerization applications, this compound has been utilized in the synthesis of peptide-based vaccines and anticancer agents. The introduction of the N-carbamate group allows for selective protection during peptide synthesis, enabling the construction of complex peptide sequences with high precision. Furthermore, its role as an intermediate in the synthesis of bioactive compounds has been extensively studied in recent years.

The synthesis of L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, diethyl ester involves a multi-step process that typically begins with the isolation or synthesis of L-glutamic acid. The subsequent installation of the N-carbamate group and the conversion to the diethyl ester are carried out under controlled conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these steps.

From an environmental perspective, the biodegradability of this compound is a critical factor in its industrial applications. Studies have shown that under specific conditions, it can degrade into innocuous substances without posing significant risks to ecosystems. This characteristic aligns with current trends toward sustainable chemistry and green manufacturing practices.

In conclusion, L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, diethyl ester (CAS No. 130696-54-7) is a versatile compound with a wide range of applications in chemistry and biology. Its unique chemical structure enables it to serve as a valuable building block in drug discovery and materials science while maintaining environmental compatibility. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.